Acceptable Intake Limit vs. NNORT
N-Nitroso propafenone carries an FDA and EMA Acceptable Intake (AI) of 100 ng/day under CPCA Category 2, whereas N-nitroso-nortriptyline (NNORT) is assigned an AI of 18 ng/day under CPCA Category 1 [1][2]. This 5.6-fold higher AI limit for N-nitroso propafenone reflects a lower predicted carcinogenic potency category, directly impacting the analytical sensitivity requirements and the feasibility of method validation for each compound. The AI limit of 100 ng/day is also shared with N-nitroso-duloxetine (Category 2, 100 ng/day, derived via read-across from NNK) and N-nitroso-venlafaxine EP Impurity H (Category 2, 100 ng/day), but differs from N-nitroso-venlafaxine EP Impurity D (Category 1, 18 ng/day), demonstrating that even structurally related NDSRIs from the same drug class can have divergent regulatory thresholds [3][4].
| Evidence Dimension | Regulatory Acceptable Intake (AI) limit and CPCA carcinogenic potency category |
|---|---|
| Target Compound Data | N-Nitroso propafenone: AI = 100 ng/day, CPCA Category 2 (FDA); AI = 100 ng/day, CPCA Category 2 (EMA); AI = 100 ng/day (Health Canada) |
| Comparator Or Baseline | N-Nitroso-nortriptyline (NNORT): AI = 18 ng/day, CPCA Category 1 (EMA/FDA); N-Nitroso-venlafaxine EP Impurity D: AI = 18 ng/day, CPCA Category 1 (EMA); N-Nitroso-duloxetine: AI = 100 ng/day, CPCA Category 2 (FDA); N-Nitroso-venlafaxine EP Impurity H: AI = 100 ng/day, CPCA Category 2 (EMA) |
| Quantified Difference | N-Nitroso propafenone AI is 5.6× higher than NNORT (100 vs 18 ng/day); equivalent to N-nitroso-duloxetine (100 ng/day) but 5.6× higher than N-nitroso-venlafaxine EP Impurity D (18 ng/day) |
| Conditions | Regulatory AI limits established under ICH M7 guidelines; CPCA categorization per FDA and EMA frameworks; Health Canada guidance 2024 |
Why This Matters
The 100 ng/day AI limit for N-nitroso propafenone—5.6-fold less restrictive than Category 1 analogs—determines the analytical method LOQ requirements, influences instrumentation selection, and directly impacts the cost and feasibility of QC testing programs for propafenone drug products.
- [1] EMA. Revision 10 of Appendix 1: Acceptable Intakes for N-Nitrosamines. European Medicines Agency, 01 Aug 2025. View Source
- [2] Health Canada. Updated Nitrosamine Guidance: Established Acceptable Intake Limits for N-nitroso-propafenone (100 ng/day). Health Canada, 12 Dec 2024. View Source
- [3] FDA. Updated Information on Recommended AI for NDSRIs: N-nitroso-duloxetine (100 ng/day). FDA Nitrosamine Oversight, 23 Feb 2024. View Source
- [4] EMA. Revision 10 of Appendix 1: N-nitroso-venlafaxine EP Impurity D (AI 18 ng/day) and Impurity H (AI 100 ng/day). European Medicines Agency, 01 Aug 2025. View Source
